Cas no 2229662-40-0 (3-(2-methyloxolan-3-yl)prop-2-en-1-ol)

• Product Name: 3-(2-methyloxolan-3-yl)prop-2-en-1-ol
• CAS No: 2229662-40-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6285015
• PubChem ID: 165693091
• Update Time: 2025-05-20

3-(2-methyloxolan-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyloxolan-3-yl)prop-2-en-1-ol
• 2229662-40-0
• EN300-1797194

• Inchi： 1S/C8H14O2/c1-7-8(3-2-5-9)4-6-10-7/h2-3,7-9H,4-6H2,1H3/b3-2+
• InChI Key： TWBRHVCDBVMANI-NSCUHMNNSA-N
• SMILES： O1CCC(/C=C/CO)C1C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(2-methyloxolan-3-yl)prop-2-en-1-ol

Introduction to 3-(2-methyloxolan-3-yl)prop-2-en-1-ol (CAS No: 2229662-40-0)

3-(2-methyloxolan-3-yl)prop-2-en-1-ol, identified by the CAS number 2229662-40-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structure that combines an epoxy group with an allylic alcohol moiety, has garnered attention for its potential applications in drug synthesis and material science. The presence of both reactive functional groups makes it a versatile intermediate, capable of undergoing a variety of chemical transformations that could be exploited in the development of novel therapeutic agents.

The compound's structure, characterized by a prop-2-en-1-ol backbone linked to a 2-methyloxolan ring, suggests a high degree of reactivity. The epoxy group (oxolan) is known for its ability to participate in ring-opening reactions, while the allylic alcohol provides a site for oxidation or reduction processes. This dual functionality makes 3-(2-methyloxolan-3-yl)prop-2-en-1-ol a promising candidate for synthetic chemistry, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in the development of epoxy-containing compounds for their utility in medicinal chemistry. These molecules often serve as key intermediates in the synthesis of heterocyclic scaffolds, which are prevalent in many bioactive natural products and synthetic drugs. The methyloxolan ring in 3-(2-methyloxolan-3-yl)prop-2-en-1-ol adds an additional layer of complexity, potentially influencing both the electronic properties and stereochemical outcomes of reactions involving this compound.

One area where this compound shows particular promise is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in drug design. The epoxy group can be selectively opened by nucleophiles, allowing for the introduction of specific side chains that can interact with the active site of a protease. This capability has been leveraged in the development of peptidomimetics and other small-molecule inhibitors. Furthermore, the allylic alcohol moiety can be modified through oxidation to form an aldehyde or ketone, which could then be further functionalized to enhance binding affinity.

Recent studies have also explored the use of 3-(2-methyloxolan-3-yl)prop-2-en-1-ol as a building block for the synthesis of macrocyclic compounds. Macrocycles are large cyclic molecules that often exhibit unique biological activities due to their constrained conformations. By employing ring-closing metathesis or other cyclization techniques, researchers have been able to construct complex architectures from simpler precursors like this compound. These macrocyclic structures have shown promise as antimicrobial agents and are being investigated for their potential use in drug delivery systems.

The pharmaceutical industry has long been interested in epoxy-containing compounds due to their reactivity and versatility. Epoxy groups are known to undergo nucleophilic attack, making them ideal for constructing carbon-carbon bonds under mild conditions. This property has been exploited in various synthetic strategies, including cross-coupling reactions and fragment-based drug discovery. The methyloxolan ring in 3-(2-methyloxlanal)propenol adds an additional layer of functionality that can influence reaction outcomes, making it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, 3-(2-methyloxlanal)propenol has potential uses in materials science. Epoxy resins are widely used as adhesives, coatings, and composites due to their excellent mechanical properties and chemical resistance. The unique structure of this compound could be leveraged to develop novel epoxy-based materials with enhanced performance characteristics. For instance, the presence of the allylic alcohol group suggests that it might be possible to incorporate other functional groups into the polymer backbone through post-polymerization modifications.

The synthesis of 3-(2-methyloxlanal)propenol itself presents an interesting challenge due to its relatively complex structure. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to ensure high yields and purity. However, advances in catalytic methods have made it possible to construct such molecules more efficiently than ever before. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled researchers to access complex structures with greater ease.

One particularly notable aspect of this compound's reactivity is its ability to participate in asymmetric transformations. Asymmetric synthesis is crucial for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved biological activity and reduced side effects. By employing chiral catalysts or auxiliaries during synthesis, researchers can induce selectivity and obtain enantiomerically enriched products from 3-(2-methyloxlanal)propenol.

The future prospects for 3-(2-methyloxlanal)propenol are exciting given its versatility and potential applications across multiple fields. As research continues to uncover new synthetic strategies and applications for epoxy-containing compounds, this molecule is likely to play an increasingly important role in both academic research and industrial development. Whether used as an intermediate in drug synthesis or as a building block for advanced materials, its unique structure offers numerous possibilities for innovation.